N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-2-[2-(2-methoxyethylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C16H19N5O4S/c1-25-8-7-18-11(22)9-26-16-20-13(17)12(15(24)21-16)19-14(23)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,18,22)(H,19,23)(H3,17,20,21,24)
• InChI Key: CQSURUZHVDOVKX-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=NC(=C(C(=O)N1)NC(=O)C2=CC=CC=C2)N
• Molecular Formula: C16H19N5O4S
• Molecular Weight: 377.4 g/mol

Description

N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C16H19N5O4S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthetic Pathways and Derivatives : The chemical serves as a precursor or intermediate in the synthesis of various heterocyclic compounds, highlighting its versatility in drug discovery. For instance, it is used in preparing novel compounds with potential anti-inflammatory and analgesic properties through complex synthetic pathways involving reactions with thiourea and other reagents (Abu‐Hashem et al., 2020).
• Antifungal Properties : Research indicates the potential of derivatives for antifungal applications. Compounds synthesized from similar structures show significant activity against fungi like Aspergillus terreus, suggesting a pathway for developing new antifungal agents (Jafar et al., 2017).

Mechanistic Insights and Molecular Interactions

• Intracellular Localization and Activity Mechanisms : Studies on related compounds provide insights into the intracellular interactions and mechanisms underlying their biological activities. For instance, radioiodinated derivatives demonstrate high melanoma uptake, offering a potential tool for imaging and therapy in melanoma research, with uptake mechanisms possibly linked to melanin granule association (Eisenhut et al., 2000).

Chemical Modifications and Applications

• Chemoselective Reactions : The compound's framework allows for chemoselective modifications, leading to the synthesis of biologically interesting molecules. For example, N-benzoylation of aminophenols using benzoylisothiocyanates demonstrates the compound's utility in producing derivatives with potential biological significance (Singh et al., 2017).
• Synthesis of Antihypertensive Agents : Derivatives have been synthesized and evaluated for their antihypertensive activity, showing promise in the development of new therapeutic agents for managing hypertension (Cassidy et al., 1992).